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Compound of Interest

Compound Name: Ac-LEHD-CHO

Cat. No.: B1631200 Get Quote

Essential Safety and Handling Guide for Ac-
LEHD-CHO
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like Ac-LEHD-CHO, a

known caspase-9 inhibitor. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to foster a secure research environment.

While a specific Safety Data Sheet (SDS) for Ac-LEHD-CHO is not readily available in the

public domain, safety protocols can be established based on data from closely related

compounds and general best practices for handling peptide aldehydes.

Hazard and Safety Summary
Ac-LEHD-CHO and similar peptide aldehydes are research-grade chemicals that require

careful handling to minimize health risks. Based on the safety data for analogous compounds

such as Ac-LEHD-pNA and Ac-LEHD-CMK, the primary hazards are oral toxicity and high

toxicity to aquatic life.

Key Hazard Information (Based on Related Compounds)
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Hazard Statement Classification Precautionary Measures

Harmful if swallowed
Acute Toxicity, Oral (Category

4)

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling. If swallowed, call a

poison center or doctor.[1]

Very toxic to aquatic life with

long lasting effects

Acute Aquatic Toxicity

(Category 1), Chronic Aquatic

Toxicity (Category 1)

Avoid release to the

environment. Collect spillage.

[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following table outlines the recommended PPE for handling Ac-
LEHD-CHO.

Recommended Personal Protective Equipment
Body Part Equipment Specification and Purpose

Eyes Safety Goggles or Glasses

Should be worn at all times to

protect against splashes or

airborne particles.

Hands Chemical-resistant gloves

Nitrile or latex gloves are

generally suitable. Ensure they

are regularly inspected for

tears or holes.

Body Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from contamination.

Respiratory Respirator or Fume Hood

Use a suitable respirator or

handle the compound within a

fume hood to avoid inhalation

of any dust or aerosols.
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Operational and Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing risks and ensuring the

integrity of the research.

Step-by-Step Handling Procedure
Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment, including PPE and waste disposal containers, readily available.

Weighing and Reconstitution: When weighing the lyophilized powder, do so in a well-

ventilated area or a fume hood to avoid inhaling airborne particles. When reconstituting, add

the solvent slowly and carefully to prevent splashing.

Use in Experiments: When using Ac-LEHD-CHO in experiments, handle all solutions with

care. Avoid direct contact with skin and eyes.

Post-Handling: After handling, thoroughly wash hands and any potentially contaminated

surfaces.

Storage and Disposal Plan
Proper storage and disposal are critical for maintaining the chemical's stability and protecting

the environment.

Storage Conditions
For optimal stability, Ac-LEHD-CHO should be stored in a cool, dry, and dark place. Lyophilized

powder is best stored at -20°C for long-term stability. Once reconstituted, the solution should be

used promptly or stored at 2-8°C for short periods. For longer storage of solutions, it is

advisable to aliquot and freeze at -20°C or below to avoid repeated freeze-thaw cycles.[2][3][4]

[5]

Disposal Plan
All waste containing Ac-LEHD-CHO, including empty vials, used pipette tips, and contaminated

gloves, should be considered chemical waste.
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Solid Waste: Place in a designated, sealed container for chemical waste.

Liquid Waste: Collect in a labeled, sealed container for liquid chemical waste.

Disposal: All waste must be disposed of through an approved waste disposal plant, following

all local and institutional regulations.[1]

Experimental Workflow Visualization
To provide a clear, step-by-step visual guide for the safe handling of Ac-LEHD-CHO, the

following diagram outlines the complete workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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